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Compound of Interest

Compound Name: 4-Propyl-3-heptene

Cat. No.: B13823074 Get Quote

Technical Overview of 4-Propyl-3-heptene
This document provides the core chemical data for 4-propyl-3-heptene, focusing on its

molecular formula and weight. The information is presented for researchers, scientists, and

professionals in drug development who require precise chemical specifications.

Chemical Structure and Composition
4-Propyl-3-heptene is an unsaturated hydrocarbon. Its structure is defined by a seven-carbon

parent chain ("heptane") with a double bond starting at the third carbon ("-3-ene") and a propyl

group attached to the fourth carbon ("4-propyl"). This specific arrangement of atoms dictates its

fundamental chemical properties.

The molecular formula is derived by summing the constituent atoms. The heptene chain

provides 7 carbon atoms, and the propyl substituent adds another 3, for a total of 10 carbon

atoms. Based on the rules of alkene nomenclature and valency, the structure contains 20

hydrogen atoms.

Quantitative Chemical Data
The fundamental quantitative descriptors for 4-propyl-3-heptene are its molecular formula and

molecular weight. These values are essential for stoichiometric calculations, analytical

characterization, and formulation development. The molecular weight is calculated using the

standard atomic weights of its constituent elements, carbon and hydrogen.[1][2][3][4]
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Parameter Value

Molecular Formula C₁₀H₂₀

Molar Mass 140.27 g/mol

Calculation of Molar Mass:

Carbon (C): 10 atoms × 12.011 u = 120.11 u[4][5]

Hydrogen (H): 20 atoms × 1.008 u = 20.16 u[2]

Total Molecular Weight: 120.11 u + 20.16 u = 140.27 u (or g/mol )

Note on Inapplicable Content: The user's request included requirements for experimental

protocols and Graphviz diagrams of signaling pathways. These elements are highly relevant for

technical papers on biological or process-oriented topics but are not applicable to the

determination of a chemical's molecular formula and weight, which is a static, calculated

property. Therefore, no experimental workflows or logical diagrams are included.
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[https://www.benchchem.com/product/b13823074#4-propyl-3-heptene-molecular-formula-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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